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Compound of Interest

Compound Name:
1-(2-fluoro-6-

methoxyphenyl)ethanone

Cat. No.: B155530 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the molecular weight of 1-(2-fluoro-6-
methoxyphenyl)ethanone, a key parameter in pharmaceutical research and development.

Molecular Weight Determination
The molecular weight of a compound is a fundamental physicochemical property, crucial for a

wide range of applications in drug design, formulation, and analytical testing. It is calculated by

summing the atomic weights of all constituent atoms in its molecular formula.

The molecular formula for 1-(2-fluoro-6-methoxyphenyl)ethanone is C9H9FO2.[1][2] The

molecular weight is derived from the atomic weights of its constituent elements: Carbon (C),

Hydrogen (H), Fluorine (F), and Oxygen (O).

Based on the latest atomic mass evaluations, the standard atomic weights are approximately:

Carbon (C): 12.011 amu[3][4][5]

Hydrogen (H): 1.008 amu[6][7][8][9][10]

Fluorine (F): 18.998 amu[11][12][13][14]

Oxygen (O): 15.999 amu[15][16][17][18][19]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b155530?utm_src=pdf-interest
https://www.benchchem.com/product/b155530?utm_src=pdf-body
https://www.benchchem.com/product/b155530?utm_src=pdf-body
https://www.benchchem.com/product/b155530?utm_src=pdf-body
https://www.pharmaffiliates.com/en/120484-50-6-1-2-fluoro-6-methoxyphenyl-ethanone-pa2701797.html
https://cymitquimica.com/products/IN-DA003HB0/1-2-fluoro-6-methoxyphenylethanone/
https://www.westfield.ma.edu/personalpages/cmasi/gen_chem1/Atomic%20and%20molar%20mass/atomic_and_molar_mass.htm
https://www.youtube.com/watch?v=0DjGnME8ITM
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=C
https://www.ciaaw.org/hydrogen.htm
https://www.askiitians.com/forums/12-grade-chemistry-others/how-many-grams-does-an-atom-of-hydrogen-weigh-25_494510.htm
https://www.quora.com/What-is-the-atomic-mass-of-hydrogen
https://en.wikipedia.org/wiki/Hydrogen
https://m.youtube.com/watch?v=ALwo4suQO6E
https://ciaaw.org/fluorine.htm
https://periodic-table.rsc.org/element/9/fluorine
https://brainly.in/question/60283965
https://byjus.com/chemistry/fluorine/
https://www.princeton.edu/~maelabs/mae324/glos324/oxygen.htm
https://en.wikipedia.org/wiki/Oxygen
https://m.youtube.com/watch?v=UMcY-oKMGYU
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=O
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/O
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The calculated molecular weight of 1-(2-fluoro-6-methoxyphenyl)ethanone is 168.16 g/mol .

[1]

Tabulated Molecular Weight Data
For clarity and ease of comparison, the atomic composition and contribution to the overall

molecular weight are summarized in the table below.

Element Symbol Count
Atomic Weight
(amu)

Total Weight
Contribution
(amu)

Carbon C 9 12.011 108.099

Hydrogen H 9 1.008 9.072

Fluorine F 1 18.998 18.998

Oxygen O 2 15.999 31.998

Total 168.167

Molecular Structure Visualization
To further aid in the understanding of its chemical properties, the two-dimensional structure of

1-(2-fluoro-6-methoxyphenyl)ethanone is presented below. This visualization provides

insight into the spatial arrangement of atoms and functional groups, which dictates the

molecule's reactivity and intermolecular interactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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